Cas no 21532-91-2 (1,3-Benzodioxole, 4,5,6-trimethoxy-)

1,3-Benzodioxole, 4,5,6-trimethoxy- structure
21532-91-2 structure
Product Name:1,3-Benzodioxole, 4,5,6-trimethoxy-
CAS No:21532-91-2
MF:C10H12O5
MW:212.199283599854
CID:2729693
PubChem ID:14333773
Update Time:2025-04-21

1,3-Benzodioxole, 4,5,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 4,5,6-trimethoxy-1,3-benzodioxole
    • 1,3-Benzodioxole, 4,5,6-trimethoxy-
    • 1,2,3-Trimethoxy-4,5-methylendioxybenzol
    • 21532-91-2
    • 4,5,6-Trimethoxy-2H-1,3-benzodioxole
    • 1,2,3-Trimethoxy-4,5-(methylenedioxy)benzene
    • DTXSID90944141
    • Benzene, 1,2,3-trimethoxy-4,5-(methylenedioxy)-
    • Inchi: 1S/C10H12O5/c1-11-6-4-7-9(15-5-14-7)10(13-3)8(6)12-2/h4H,5H2,1-3H3
    • InChI Key: GCTZMEWRXFXDMS-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C(=C(C1=2)OC)OC)OC

Computed Properties

  • Exact Mass: 212.06847348g/mol
  • Monoisotopic Mass: 212.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų
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